Cas no 101986-32-7 (3-Oxazolidineacetonitrile, 4-phenyl-, (R)-)

• Product Name: 3-Oxazolidineacetonitrile, 4-phenyl-, (R)-
• CAS No: 101986-32-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1131426
• PubChem ID: 11110119
• Update Time: 2025-04-20

3-Oxazolidineacetonitrile, 4-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidineacetonitrile, 4-phenyl-, (R)-
• 101986-32-7
• 3-Oxazolidineacetonitrile, 4-phenyl-, (4R)-
• (R)-2-(4-Phenyloxazolidin-3-yl)acetonitrile

• Inchi： 1S/C11H12N2O/c12-6-7-13-9-14-8-11(13)10-4-2-1-3-5-10/h1-5,11H,7-9H2/t11-/m0/s1
• InChI Key： HCCRKULUUAPCGT-NSHDSACASA-N
• SMILES： O1CN(CC#N)[C@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26